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Introduction and Scientific Context
The treatment of textiles to impart fire resistance is a critical aspect of material science, directly

impacting safety in apparel, upholstery, and industrial applications. Among the chemical agents

used, brominated flame retardants (BFRs) have historically been highly effective. This

document provides detailed application notes for Disodium Tetrabromophthalate, a water-

soluble salt derived from tetrabromophthalic acid, for use as an additive flame retardant in

textile finishing.

Disodium tetrabromophthalate offers the advantage of applicability from an aqueous

medium, making it suitable for standard textile finishing processes like padding.[1] As an

additive flame retardant, it is physically incorporated into the fabric matrix rather than

chemically bonded.[2] This distinction is crucial for understanding its performance, durability,

and environmental profile. These notes are intended for researchers and textile scientists,
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providing a framework for laboratory-scale application, performance evaluation, and an

understanding of the underlying scientific principles.

Chemical Profile and Properties
Disodium tetrabromophthalate is the sodium salt of tetrabromophthalic acid. Its precursor,

tetrabromophthalic anhydride (TBPA), is synthesized by the bromination of phthalic anhydride.

[3][4] The disodium salt form is particularly relevant for textile finishing due to its solubility in

water.

Property Value Source

Chemical Name

Disodium 3,4,5,6-

tetrabromobenzene-1,2-

dicarboxylate

[5]

Synonyms

Disodium tetrabromophthalate;

Tetrabromophthalic acid,

disodium salt

[5]

CAS Number 25357-79-3 [5]

Molecular Formula C₈Br₄Na₂O₄ [5]

Molecular Weight 525.68 g/mol [5]

Appearance
White to off-white crystalline

powder (typical)
N/A

Solubility Soluble in water [1]

Health, Safety, and Environmental Considerations
The use of brominated flame retardants is subject to significant scrutiny due to environmental

and health concerns. While effective, many BFRs are characterized by their persistence in the

environment, potential for bioaccumulation, and toxicity (PBT).[6]

Persistence and Bioaccumulation: The U.S. Environmental Protection Agency (EPA) has

noted that the degradation product of brominated phthalates, tetrabromophthalic acid, is

expected to be highly persistent in the environment.[7] Studies on related compounds like
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bis(2-ethylhexyl) tetrabromophthalate (TBPH) have shown potential for bioaccumulation and

have been associated with thyroid disruption in animal studies.[8][9][10]

Toxicity: Halogen-based flame retardants can release toxic gases and smoke during

combustion. Due to these concerns, their use is regulated, and researchers are actively

exploring more sustainable alternatives.

Handling Precautions: Standard laboratory personal protective equipment (PPE), including

safety goggles, gloves, and a lab coat, should be worn when handling Disodium
tetrabromophthalate powder and its solutions. Work should be conducted in a well-

ventilated area or under a fume hood to avoid inhalation of airborne particles. Consult the

Safety Data Sheet (SDS) for detailed handling and disposal information.

Mechanism of Flame Retardancy
Disodium tetrabromophthalate functions primarily through a gas-phase mechanism, which is

characteristic of halogenated flame retardants. This process interrupts the self-sustaining

chemical reactions of combustion in the vapor state above the burning textile.

Thermal Decomposition: When the treated textile is exposed to the heat of a flame, the

Disodium tetrabromophthalate salt decomposes.

Radical Release: This decomposition releases bromine-containing species, primarily

hydrogen bromide (HBr).

Flame Quenching: In the gas phase, HBr acts as a radical scavenger. It interferes with the

high-energy, propagating radicals of combustion (e.g., H•, OH•, O•). By converting these

highly reactive radicals into less reactive bromine radicals (Br•) and water, the exothermic

reactions of the fire are suppressed, and the flame is extinguished.[11]

Synergistic Effects: The efficiency of brominated flame retardants is often significantly

enhanced by the addition of synergists, most commonly antimony trioxide (Sb₂O₃).[12]

Antimony trioxide is believed to react with HBr to form antimony trihalides (e.g., SbBr₃), which

are even more effective at gas-phase radical trapping.[13] Phosphorus-based compounds can

also exert a synergistic effect with bromine, often by promoting char formation in the

condensed phase, which further insulates the underlying material from the flame.[14]
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Caption: Gas-phase flame retardancy mechanism of Disodium tetrabromophthalate.

Experimental Application Protocols
The most common method for applying a water-soluble finish like Disodium
tetrabromophthalate is the pad-dry-cure process.[15][16] This ensures uniform application

and fixation onto the fabric.

Protocol 1: Pad-Dry-Cure Application
This protocol is suitable for 100% cotton or cotton-blend fabrics.

A. Materials and Reagents:

Disodium tetrabromophthalate (FR agent)

Acrylic or polyurethane-based binder (for durability)

Antimony trioxide dispersion (optional synergist)

Non-ionic wetting agent

Deionized water
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Fabric substrate (e.g., 100% cotton, pre-scoured and dried)

Laboratory padding machine (padder)

Stenter or laboratory oven for drying and curing

B. Finishing Bath Formulation (Example):

The exact concentration must be optimized based on fabric weight, desired level of flame

retardancy, and end-use requirements.

Component Concentration (g/L) Purpose

Disodium tetrabromophthalate 100 - 300 g/L Active flame retardant

Acrylic Binder (40% solids) 50 - 100 g/L
Improves wash durability by

encapsulating the FR

Antimony Trioxide (50% disp.) 50 - 150 g/L
Synergist (ratio to Br-FR is

typically 1:2 to 1:3)

Wetting Agent 1 - 2 g/L
Ensures uniform and rapid

wetting of the fabric

Deionized Water To 1 L Solvent

C. Step-by-Step Procedure:

Bath Preparation: Fill a beaker with approximately 80% of the required volume of deionized

water. While stirring, add the wetting agent and stir until dissolved. Slowly add the Disodium
tetrabromophthalate powder and stir until a clear solution is formed. Add the binder and the

optional antimony trioxide dispersion, stirring continuously. Finally, add the remaining water

to reach the final volume and mix until the bath is homogeneous. Check and adjust the pH if

necessary (typically to a range of 6.0-7.0 for stability).

Padding: Set the pressure of the laboratory padder to achieve a target wet pick-up (WPU) of

70-80%. The WPU is the weight of the solution absorbed by the fabric relative to the fabric's

dry weight. Pass the pre-weighed dry fabric sample through the finishing bath and then

immediately through the nip rollers.
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Drying: Carefully remove the wet fabric and mount it on a pin frame (stenter frame). Dry the

fabric in an oven or stenter at 100-120°C for 2-3 minutes, until completely dry.

Curing: Increase the oven temperature to the curing range, typically 150-170°C, for 2-5

minutes.[17][18] Curing crosslinks the binder, forming a durable film that physically entraps

the flame retardant on and within the fibers.

Conditioning: After curing, remove the fabric from the oven and allow it to cool and condition

at a standard atmosphere (e.g., 21°C, 65% relative humidity) for at least 4 hours before

performance testing.
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Caption: Workflow for the Pad-Dry-Cure application process.

Performance Evaluation and Quality Control
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After treatment, the fabric must be tested to quantify its fire resistance and the durability of the

finish.

A. Fire Resistance Testing:

Test Method Standard Description Key Metric

Vertical Flame Test ASTM D6413

A conditioned fabric

strip is suspended

vertically and exposed

to a standard flame for

12 seconds.

Char Length,

Afterflame Time,

Afterglow Time,

Molten Drip

Limiting Oxygen Index

(LOI)

ISO 4589-2 / ASTM

D2863

Determines the

minimum percentage

of oxygen in an O₂/N₂

mixture required to

sustain candle-like

combustion.

LOI Value (%)

B. Durability Assessment:

Since Disodium tetrabromophthalate is an additive finish, assessing its durability is critical.[2]

Wash Durability: Subject the treated fabric to a specified number of laundering cycles (e.g.,

1, 5, 10 washes) according to a standard method like AATCC 61. Perform fire resistance

tests after washing to determine the retention of efficacy.

Rub Fastness (Crocking): Evaluate whether the finish is prone to being physically rubbed off

using an AATCC 8 test.

C. Analytical Quantification:

To confirm the presence and amount of the flame retardant on the fabric, analytical techniques

are required.

Method: A common approach involves solvent extraction of the BFR from a known weight of

fabric, followed by analysis using Gas Chromatography-Mass Spectrometry (GC-MS) or
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Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[19][20][21] This allows for

the quantification of the bromine content or the specific tetrabromophthalate molecule.

Troubleshooting
Issue Possible Cause(s) Suggested Solution(s)

Fails Vertical Flame Test (High

Char Length)

Insufficient FR add-on;

Inadequate curing; Non-

uniform application.

Increase FR concentration in

the bath; Verify curing

temperature and time; Ensure

proper wetting and uniform

pad pressure.

Stiff or Harsh Fabric Hand

Excessive binder

concentration; High curing

temperature/time.

Optimize binder level (use the

minimum required for

durability); Reduce curing

temperature or duration.

Poor Wash Durability
Incompatible or insufficient

binder; Inadequate curing.

Select a binder with good

adhesion to the fiber type;

Ensure full curing of the binder

system.

Inconsistent Results
Uneven wet pick-up;

Inhomogeneous finishing bath.

Check padder rollers for

uniform pressure; Ensure all

bath components are fully

dissolved/dispersed before

application.

Conclusion
Disodium tetrabromophthalate can be an effective flame retardant for cellulosic textiles when

applied correctly from an aqueous finishing bath. Its primary mechanism of action is gas-phase

flame inhibition, which can be enhanced with synergists like antimony trioxide. The pad-dry-

cure method is a robust protocol for achieving a uniform and durable finish, provided a suitable

binder system is employed and curing parameters are optimized. However, researchers and

developers must remain acutely aware of the significant environmental and health concerns

associated with brominated flame retardants. The persistence of these chemicals necessitates

careful consideration of the product lifecycle, potential for leaching, and regulatory landscape.
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Future research should continue to focus on developing safer, more sustainable flame-

retardant technologies.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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